N-(6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-[6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C24H27N5O2/c1-19-7-5-6-10-21(19)31-17-24(30)27-22-15-23(26-18-25-22)29-13-11-28(12-14-29)16-20-8-3-2-4-9-20/h2-10,15,18H,11-14,16-17H2,1H3,(H,25,26,27,30)
• InChI Key: ROCXOVLXASXRDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC(=NC=N2)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C24H27N5O2
• Molecular Weight: 417.5 g/mol

Description

N-(6-(4-benzylpiperazin-1-yl)pyrimidin-4-yl)-2-(o-tolyloxy)acetamide, also known as BPTA, is a chemical compound that has gained attention in the field of scientific research due to its potential in the development of new drugs. BPTA belongs to the class of pyrimidine derivatives and has been found to exhibit several biochemical and physiological effects.

Scientific Research Applications

Histamine Receptor Ligand Development

• Histamine H4 Receptor Ligands : A study focused on the development of 2-aminopyrimidine-containing compounds as ligands for the histamine H4 receptor, which showed potential in vitro anti-inflammatory and antinociceptive activities, indicating the therapeutic potential of H4R antagonists in pain management (Altenbach et al., 2008).

Radioligand Synthesis for PET Imaging

• Selective Radioligands for Translocator Protein (18 kDa) : A study on the synthesis and radiosynthesis of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides as selective ligands for the translocator protein (18 kDa), highlighting their application in PET imaging and the methodological advances in their synthesis (Dollé et al., 2008).

Structure-Activity Relationship (SAR) Studies

• Synthesis and Biological Activities : Research on the synthesis of 5-deaza analogues of aminopterin and folic acid, exploring the novel pyrimidine to pyrido[2,3-d]pyrimidine ring transformation, provided insights into their significant anticancer activity in vitro and in vivo, which could inform similar studies on related compounds (Su et al., 1986).

Crystal Structures of Related Compounds

• Crystal Structure Analysis : Studies reporting the crystal structures of various 2-[(diaminopyrimidin-2-yl)sulfanyl]acetamides, which help in understanding the molecular conformation and potential binding interactions of similar compounds (Subasri et al., 2016, 2017).